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Compound of Interest

Compound Name: Isoamyl benzoate

Cat. No.: B147138

An In-depth Technical Guide to Isoamyl Benzoate in Fragrance and Flavor Chemistry

Introduction

Isoamyl benzoate (IUPAC name: 3-methylbutyl benzoate) is an organic ester formed from the
condensation of benzoic acid and isoamyl alcohol.[1] As a versatile aromatic compound, it is a
significant ingredient in the fragrance and flavor industries, valued for its pleasant sensory
characteristics.[2] This colorless liquid possesses a unique and complex aroma profile,
described as sweet, fruity, floral, and balsamic.[3][4] Naturally occurring in plants such as cocoa
beans (Theobroma cacao) and papaya (Carica papaya), isoamyl benzoate is also synthesized
for commercial use to ensure consistent quality and supply.[1][5] Its stability, blending
capabilities, and favorable safety profile make it a staple in a wide array of applications,
including fine fragrances, cosmetics, personal care products, and food flavorings.[1][2]

Physicochemical Properties

The physical and chemical properties of isoamyl benzoate are critical to its application in
various formulations. These properties are summarized in the table below.
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Property Value References
Molecular Formula C12H1602 [21[3][6]
Molecular Weight 192.25 g/mol [21[31[5]
CAS Number 94-46-2 [2][3]
FEMA Number 2058 21171
Appearance C.:Ieér, colorless to pale yellow e
liquid
Density 0.973 - 0.99 g/cm3 at 20-25 °C [21[31[8]
Boiling Point 253 -262 °C [31[8]
Melting Point -37 °C [3]
Flash Point >110 °C (>230 °F) [7]

Refractive Index

n20/D 1.490 - 1.500

[2](7]

Solubility

Insoluble in water; miscible in

alcohol

[7181el

Purity (by GC)

=298%

[2]7]

Synthesis of Isoamyl Benzoate

Isoamyl benzoate is commercially produced primarily through the Fischer esterification of

isoamyl alcohol with benzoic acid. This reaction is typically catalyzed by an acid. Various

catalysts have been studied to optimize the reaction yield and conditions.

General Fischer Esterification Reaction

Caption: Fischer esterification of benzoic acid and isoamyl alcohol.

Experimental Protocol: Catalytic Esterification

The synthesis of isoamyl benzoate can be achieved using various acid catalysts to improve

reaction rates and yield. Catalysts reported include sulfonic acids (p-toluene-sulfonic acid),
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inorganic salts (NHaFe(S0a4)2:12H20), and solid super acids (Ti(SOa4)2/TiOz2).[10] The protocol
below is a generalized procedure based on these methods.

Materials:

Benzoic Acid

Isoamyl Alcohol (Isopentyl Alcohol)

Acid Catalyst (e.g., p-toluenesulfonic acid, NHaFe(S0a4)2:12H20)
Toluene or other suitable solvent for azeotropic removal of water
Sodium Bicarbonate solution (5% w/v)

Saturated Sodium Chloride solution (Brine)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Round-bottom flask

Dean-Stark apparatus or Soxhlet extractor with a drying agent
Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reactant Charging: In a round-bottom flask, combine benzoic acid and a molar excess of
isoamyl alcohol (molar ratios from 1.0:1.5 to 1.0:4.0 have been reported).[10] Add a catalytic
amount of the selected acid catalyst (e.g., 1-5% by weight of reactants).
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» Reaction Setup: Add a solvent like toluene to facilitate azeotropic removal of the water
byproduct. Assemble a Dean-Stark apparatus with a reflux condenser on top of the flask.

o Reflux: Heat the mixture to reflux with vigorous stirring. The reaction progress can be
monitored by measuring the amount of water collected in the Dean-Stark trap. Reaction
times typically range from 1.5 to 4 hours, depending on the catalyst and temperature.[10]

o Work-up: After the reaction is complete (no more water is collected), cool the mixture to room
temperature.

o Neutralization: Transfer the mixture to a separatory funnel and wash sequentially with a 5%
sodium bicarbonate solution to neutralize the acid catalyst, followed by water, and finally with
brine.

e Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium
sulfate.

o Solvent Removal: Filter the drying agent and remove the solvent (toluene) and excess
isoamy! alcohol using a rotary evaporator.

 Purification: The crude isoamyl benzoate can be further purified by vacuum distillation to
yield a high-purity product (e.g., >94%).[10]

Role in Fragrance Chemistry

Isoamyl benzoate is a highly valued component in perfumery for its complex scent profile and
versatile functions.[2][3]

 Olfactory Profile: It imparts a sweet, balsamic, and fruity character with nuances of green
tropical fruits.[4] Some also describe its aroma as reminiscent of bananas and pears.[2] This
multifaceted scent makes it suitable for a wide range of fragrance families, particularly fruity-
florals.[4]

o Concentration-Dependent Duality: A remarkable characteristic of isoamyl benzoate is its
dual functionality based on concentration.[4]
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o At typical concentrations (up to 15%), it acts as a soft, sweet blender, harmonizing and
rounding out compositions, especially smoothing harsh notes of other fruity esters.[4]

o At very high dilutions (0.1% or less), its character shifts dramatically, functioning as a
powerful vegetal modifier that can create realistic "tomato plant” effects.[4]

» Fixative and Blender: With a longevity of over 90 hours on a smelling strip, it serves as an
excellent fixative, anchoring more volatile top notes and extending the life of a fragrance.[4] It
is an exceptional blender for accords containing ylang-ylang and jasmine.[4]

o Applications: It is widely used in fine perfumes, colognes, cosmetics (lotions, creams), and
candle making to impart a pleasant and lasting aroma.[3]

Isoamyl Benzoate Structure
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Click to download full resolution via product page
Caption: Relationship of isoamyl benzoate's structure to its aroma.

Role in Flavor Chemistry

In the flavor industry, isoamyl benzoate is employed to enhance and impart specific taste
profiles in various food products.

o Taste Profile: At a concentration of 25 ppm, its taste is characterized as sweet and fruity with
a green tropical nuance.[8]
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o Applications: It is used as a food additive to enhance flavors, particularly in confectionery
and beverages.[2] Its fruity undertone adds complexity and appeal to consumer products.[3]
It contributes to the characteristic aroma profiles of fruits like bananas and pears.[1]

Mechanism of Olfactory Perception

The perception of isoamyl benzoate, like any volatile compound, begins with its interaction
with olfactory receptors in the nasal cavity. While the specific receptor interactions for isoamyl
benzoate are not detailed in general literature, the overall signaling pathway is well-
understood.
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Caption: Simplified olfactory signal transduction pathway.
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Experimental Analysis Workflow

The evaluation of isoamyl benzoate in fragrance and flavor applications involves both
instrumental analysis and sensory evaluation. Gas Chromatography (GC) is used to determine
purity, while sensory panels are essential for characterizing its organoleptic properties.
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Caption: Generalized workflow for sensory analysis of a flavor/fragrance compound.
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Safety and Toxicology

Isoamyl benzoate is generally considered safe for its intended uses in the fragrance and flavor
industries.

 Toxicity: It exhibits low acute toxicity. The oral LD50 in rats is reported as 6,330 mg/kg, and
the dermal LD50 in rabbits is greater than 5,000 mg/kg.[11]

e lrritation: It is classified as causing mild skin irritation.[12]

o Regulatory Status: The Joint FAO/WHO Expert Committee on Food Additives (JECFA)
determined that there is "no safety concern at current levels of intake when used as a
flavouring agent".[5] Its safety has also been assessed by the Research Institute for
Fragrance Materials (RIFM).[13]

e Handling: Standard industrial hygiene practices are recommended. It is a combustible liquid
and should be stored away from heat and open flames in a well-ventilated area.[12][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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